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Compound of Interest

Compound Name: tripotassium;methyl(trioxido)silane

Cat. No.: B3423765

An In-depth Technical Guide to the Solubility and Stability of Tripotassium Methyl(trioxido)silane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
tripotassium;methyl(trioxido)silane, also known as potassium methylsilanetriolate. This
compound is of increasing interest in various industrial and scientific applications, including as
a surface modifying agent and in the development of biocompatible materials and drug delivery
systems.[1][2][3][4][5][6]

Chemical Properties

Tripotassium;methyl(trioxido)silane is an organosilicon compound with the chemical formula
CHsKs0sSi. It is the tripotassium salt of methylsilanetriol. The presence of the silicon-carbon
bond and the ionic potassium-oxygen bonds gives this molecule its unique chemical
characteristics.
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Property Value

IUPAC Name tripotassium;methyl(trioxido)silane

Potassium methylsilanetriolate, Potassium

Synonyms .
methyl siliconate
CAS Number 31795-24-1
Molecular Formula CHsKs0sSi
Molecular Weight 208.41 g/mol
Typically supplied as a colorless to yellowish
Appearance

aqueous solution.[7]

Solubility

Tripotassium;methyl(trioxido)silane exhibits high solubility in polar solvents, a characteristic
attributed to its ionic nature. This enhanced solubility makes it suitable for various aqueous-
based formulations.[1]

Table 2.1: Qualitative Solubility of Tripotassium;methyl(trioxido)silane

Solvent Solubility Notes

Commercially available as a

40% aqueous solution.[9]

Water Soluble[8][9][10]

Forms stable aqueous

solutions.[11]

Quantitative data not readily
Ethanol Soluble[10] )

available.

Quantitative data not readily
Methanol Soluble[10] ]

available.

Quantitative data not readily
Acetone Soluble[10]

available.
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Note: Specific quantitative solubility data (e.g., g/100 mL at various temperatures) is not widely
available in published literature. The provided information is based on qualitative descriptions

from safety data sheets and chemical suppliers.

Stability

The stability of tripotassium;methyl(trioxido)silane is a critical factor for its storage, handling,
and application. It is generally stable under anhydrous and alkaline conditions but is
susceptible to hydrolysis and reaction with atmospheric components.

Table 3.1: Stability Profile of Tripotassium;methyl(trioxido)silane
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Condition

Stability

Details and Products of
Degradation

Thermal

Stable up to approximately
300°C.[10]

High temperatures can lead to

decomposition.

Aqueous (Hydrolysis)

Hydrolytically sensitive,
especially under neutral or

acidic conditions.[10]

In the presence of water, it
hydrolyzes to form
methylsilanetriol (CHsSi(OH)3)
and potassium hydroxide
(KOH). The resulting
methylsilanetriol is unstable
and can undergo self-
condensation to form

polysiloxanes.[10]

Reacts with atmospheric

The reaction with COz2 in the
presence of moisture leads to

the formation of

Atmospheric o ] ]
carbon dioxide.[12] methylsilanetriol and
potassium carbonate (K2COs).
[13]
H Most stable in alkaline Decomposes upon exposure
p

conditions (pH > 13).[7]

to acids.[7]

Incompatibilities

Acids, aluminum metal, strong

oxidizing agents.[9][10]

Hydrolysis and Condensation Pathway

The primary degradation pathway for tripotassium;methyl(trioxido)silane in most

applications is hydrolysis, followed by the condensation of the resulting silanetriol.

© 2025 BenchChem. All rights reserved. 4 /11

Tech Support


https://www.researchgate.net/publication/231192877_Determination_of_Silicon_in_Organosilicon_Compounds
https://www.researchgate.net/publication/231192877_Determination_of_Silicon_in_Organosilicon_Compounds
https://www.researchgate.net/publication/231192877_Determination_of_Silicon_in_Organosilicon_Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://fr.alfa-industry.com/material-chemicals/industrial-chemicals/31795-24-1-potassium-methylsilanetriolate.html
https://www.evitachem.com/product/evt-456659
https://www.evitachem.com/product/evt-456659
https://www.semanticscholar.org/paper/Kinetics-and-Mechanism-of-Aqueous-Hydrolysis-and-of-Pohl-Osterholtz/21d723ee05bb76538c10d2f00b0bd8b4327e8afa
https://www.researchgate.net/publication/231192877_Determination_of_Silicon_in_Organosilicon_Compounds
https://www.benchchem.com/product/b3423765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tripotassium Methyl(trioxido)silane
(CH3Si(O~K*)3)
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Methylsilanetriol Potassium Hydroxide
(CHsSi(OH)s) (3 KOH)

Condensation .
-1.5n H> Condensation

Polymethylsiloxane Network Water
(-[CH3SiO1.5]n-) (H20)
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Caption: Hydrolysis and condensation of tripotassium;methyl(trioxido)silane.

Experimental Protocols

Detailed experimental protocols for tripotassium;methyl(trioxido)silane are not readily
available in the public domain. The following are generalized methodologies based on standard
analytical techniques for similar organosilicon compounds.

Protocol for Solubility Determination (Gravimetric
Method)

This protocol describes a method for determining the solubility of
tripotassium;methyl(trioxido)silane in a given solvent at a specific temperature.
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Preparation

Add excess tripotassium
methyl(trioxido)silane to solvent
Equilibrate at constant
temperature with stirring

(Allow solids to settle)

Measurement

Withdraw a known volume
of the supernatant

(Weigh the aliquoD

v

Evaporate the solvent
under vacuum

v

(Weigh the remaining solid residua

Calculation

Calculate solubility
(9/100 mL or g/100 g)

Click to download full resolution via product page

Caption: Workflow for gravimetric solubility determination.

Methodology:
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o Sample Preparation: An excess amount of tripotassium;methyl(trioxido)silane is added to
a known volume of the solvent (e.g., water, ethanol) in a sealed, temperature-controlled
vessel.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached. The temperature is maintained at the
desired value (e.g., 25 °C).

o Separation: The agitation is stopped, and the undissolved solid is allowed to settle. A clear
supernatant is carefully collected using a syringe fitted with a filter to prevent the transfer of
solid particles.

e Analysis: A precise volume of the supernatant is transferred to a pre-weighed container. The
solvent is then removed under controlled conditions (e.g., in a vacuum oven at a temperature
that does not cause decomposition) until a constant weight of the dried solute is achieved.

o Calculation: The solubility is calculated from the mass of the dissolved solid and the volume
or mass of the solvent.

Protocol for Stability Assessment

This protocol is designed to evaluate the stability of an aqueous solution of
tripotassium;methyl(trioxido)silane under defined storage conditions.

Methodology:

o Sample Preparation: A solution of known concentration (e.g., 10% w/v) is prepared and
packaged in sealed, inert containers.

o Storage: Samples are stored under controlled long-term (e.g., 25°C / 60% RH) and
accelerated (e.g., 40°C / 75% RH) conditions.

e Testing Schedule: Samples are withdrawn and analyzed at predetermined time points (e.g.,
0, 3, 6, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated).

e Analysis: At each time point, the samples are analyzed for:

o Appearance: Visual inspection for color change or precipitation.
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o pH: Potentiometric measurement.

o Assay of Active Substance: The concentration of the methylsilanetriolate anion can be
indirectly determined. One approach involves quantifying the potassium content using
Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) analysis.[14]
A decrease in the soluble potassium concentration after filtering any precipitate could
indicate degradation. Alternatively, the silane can be derivatized and analyzed by Gas
Chromatography-Mass Spectrometry (GC-MS).

o Degradation Products: Formation of polysiloxanes can be monitored by techniques such
as Dynamic Light Scattering (DLS) for particle size analysis or by isolating and
characterizing the precipitate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can be used to
assess the thermal stability of the solid compound.[15][16][17][18]

Place sample in Heat at a controlled Monitor weight loss (TGA) git:irr:]mg;ggsinﬂ
TGA/DSC instrument rate under inert gas and heat flow (DSC) P L
thermal transitions

Click to download full resolution via product page

Caption: Workflow for thermal stability analysis using TGA/DSC.
Methodology:

o Sample Preparation: A small, accurately weighed sample of dried
tripotassium;methyl(trioxido)silane is placed in an appropriate crucible (e.g., alumina).

 Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

o Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) over a
temperature range (e.g., 30 °C to 500 °C) under an inert atmosphere (e.g., nitrogen).

o Data Analysis: The TGA curve provides information on the temperature at which weight loss
occurs, indicating decomposition. The DSC curve shows endothermic or exothermic
transitions, such as melting or decomposition.
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Applications in Drug Development

The properties of tripotassium;methyl(trioxido)silane make it a candidate for investigation in
drug development, particularly in the areas of formulation and delivery.

o Surface Maodification: Its ability to react with surfaces containing hydroxyl groups can be
exploited to modify the surface of biomaterials, potentially improving biocompatibility or
altering drug-interaction properties.[1]

o Drug Delivery Systems: As a precursor in sol-gel chemistry, it could be used to create silica-
based matrices for the controlled release of therapeutic agents.[1] The biocompatibility of
silica-based materials is a significant advantage in such applications.[2][4][5][6]

 Stabilizer: In certain formulations, its alkaline nature and ability to interact with other
molecules could be investigated for stabilizing proteins or other biomolecules.[13]

Further research is required to fully elucidate the potential and limitations of
tripotassium;methyl(trioxido)silane in pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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